5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one

• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one
• InChI: InChI=1S/C20H26N4O/c1-13-9-10-15-16(11-13)23-20(22-15)18-17(25)12-24(19(18)21)14-7-5-3-2-4-6-8-14/h9-11,14H,2-8,12,21H2,1H3,(H,22,23)
• InChI Key: SNOLFIZCPGKARD-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=C(N(CC3=O)C4CCCCCCC4)N

Description

5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one, also known as ABT-888, is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an important enzyme involved in DNA repair, and its inhibition has been shown to have therapeutic potential in cancer treatment.

Scientific Research Applications

5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has been extensively studied for its potential use in cancer treatment. PARP inhibitors like 5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one have been shown to sensitize cancer cells to DNA-damaging agents, such as chemotherapy and radiation therapy. This is because cancer cells with defects in DNA repair pathways are more reliant on PARP-mediated DNA repair, and inhibition of PARP can lead to increased DNA damage and cell death.

Mechanism of Action

PARP inhibitors like 5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one work by binding to the catalytic domain of PARP and preventing its activity. This leads to the accumulation of DNA damage, particularly in cancer cells with defects in DNA repair pathways. The increased DNA damage ultimately leads to cell death.
Biochemical and Physiological Effects:
5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has been shown to have a number of biochemical and physiological effects. In addition to its role in DNA repair, PARP has also been implicated in a number of other cellular processes, including regulation of gene expression, cell death, and inflammation. As a result, PARP inhibitors like 5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one have been studied for their potential use in a variety of diseases beyond cancer, including neurodegenerative disorders and inflammatory diseases.

Advantages and Limitations for Lab Experiments

5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one has several advantages for lab experiments. It is a highly potent and selective inhibitor of PARP, and its mechanism of action is well-characterized. However, there are also limitations to its use in lab experiments. For example, its solubility in water is limited, which can make it difficult to work with in certain assays. Additionally, like many inhibitors, it can have off-target effects, and careful controls must be used to ensure that any observed effects are due to PARP inhibition and not other factors.

Future Directions

There are a number of future directions for research on 5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one. One area of interest is the development of combination therapies that include PARP inhibitors like 5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one with other DNA-damaging agents. Another area of interest is the investigation of PARP inhibitors in diseases beyond cancer, such as neurodegenerative disorders and inflammatory diseases. Finally, there is ongoing research into the development of more potent and selective PARP inhibitors, which may have even greater therapeutic potential.

Synthesis Methods

The synthesis of 5-amino-1-cyclooctyl-4-(6-methyl-1H-benzimidazol-2-yl)-2H-pyrrol-3-one involves several steps, including the condensation of 6-methyl-1H-benzimidazole-2-carboxylic acid with cyclooctanone, followed by reduction and cyclization to form the pyrrolone ring. The resulting compound is then reacted with ammonia to introduce the amino group, and the final product is obtained through purification by column chromatography.